Cas no 1806769-87-8 (Methyl 3-(chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetate)

Methyl 3-(chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetate is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. Its structure features multiple functional groups, including a chloromethyl moiety, methoxy group, and trifluoromethoxy substituent, enabling selective modifications for targeted applications. The trifluoromethoxy group enhances metabolic stability and lipophilicity, making it valuable in the design of bioactive compounds. The ester functionality at the 6-position allows further derivatization, while the chloromethyl group offers reactivity for nucleophilic substitutions. This compound is particularly useful in the development of advanced heterocyclic frameworks, serving as a key building block in medicinal chemistry and crop protection research. Its well-defined reactivity profile ensures consistent performance in synthetic routes.

Methyl 3-(chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetate structure

1806769-87-8 structure

Product Name:Methyl 3-(chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetate

CAS No:1806769-87-8

MF:C₁₁H₁₁ClF₃NO₄

MW:313.657552957535

CID:4840573

Update Time:2025-06-15

Methyl 3-(chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-(chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetate
- Inchi： 1S/C11H11ClF3NO4/c1-18-8-3-6(4-9(17)19-2)16-10(7(8)5-12)20-11(13,14)15/h3H,4-5H2,1-2H3
- InChI Key： GRHRIACOXTURMW-UHFFFAOYSA-N
- SMILES： ClCC1=C(N=C(CC(=O)OC)C=C1OC)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 20
Rotatable Bond Count: 6
Complexity: 329
XLogP3: 2.6
Topological Polar Surface Area: 57.6

Methyl 3-(chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029085365-1g	Methyl 3-(chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetate	1806769-87-8	97%	1g	$1,504.90	2022-03-31

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Additional information on Methyl 3-(chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetate

Research Briefing on Methyl 3-(chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetate (CAS: 1806769-87-8)

Methyl 3-(chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetate (CAS: 1806769-87-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and chloromethyl functional groups, serves as a critical intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound's structural features, including the pyridine core and trifluoromethoxy moiety, contribute to its versatility in medicinal chemistry. Researchers have leveraged its reactivity to design and synthesize derivatives with enhanced pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of potent PI3K inhibitors, which are being investigated for their efficacy in cancer therapy. The study highlighted the compound's role in improving the selectivity and bioavailability of the resulting inhibitors.

In addition to its applications in oncology, Methyl 3-(chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetate has shown promise in the development of antimicrobial agents. A recent preprint on bioRxiv detailed its use as a precursor in the synthesis of novel quinolone derivatives, which exhibited broad-spectrum activity against drug-resistant bacterial strains. The researchers attributed the enhanced activity to the electron-withdrawing effects of the trifluoromethoxy group, which improved the compounds' binding affinity to bacterial DNA gyrase.

Despite its potential, challenges remain in the large-scale synthesis and purification of this compound. A 2022 patent application (WO2022156789) addressed these issues by proposing an optimized synthetic route that minimizes byproduct formation and improves yield. The patent also highlighted the compound's stability under various storage conditions, making it a viable candidate for industrial-scale production.

Looking ahead, ongoing research aims to explore the compound's utility in other therapeutic areas, such as neurodegenerative diseases and inflammatory disorders. Preliminary data from a collaborative study between academic and industry researchers suggest that derivatives of Methyl 3-(chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetate may modulate key signaling pathways involved in neuroinflammation. These findings, though preliminary, underscore the compound's potential as a versatile scaffold in drug discovery.

In conclusion, Methyl 3-(chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetate (CAS: 1806769-87-8) represents a valuable tool in the chemical biology and pharmaceutical research toolkit. Its unique structural features and demonstrated applications in kinase inhibition and antimicrobial activity highlight its significance. Future research will likely focus on expanding its therapeutic potential and addressing synthetic challenges to facilitate broader adoption in drug development pipelines.